Cas no 62124-63-4 (Oxazole, 4,5-dimethyl-2-(methylsulfonyl)-)

Oxazole, 4,5-dimethyl-2-(methylsulfonyl)- structure
62124-63-4 structure
Product Name:Oxazole, 4,5-dimethyl-2-(methylsulfonyl)-
CAS No:62124-63-4
MF:C6H9NO3S
MW:175.205560445786
CID:457166
PubChem ID:22627008
Update Time:2025-04-19

Oxazole, 4,5-dimethyl-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 4,5-dimethyl-2-(methylsulfonyl)-
    • 4,5-dimethyl-2-methylsulfonyl-1,3-oxazole
    • 2-(Methanesulfonyl)-4,5-dimethyl-1,3-oxazole
    • TWAYCFHPZZAERR-UHFFFAOYSA-N
    • SCHEMBL7682851
    • 62124-63-4
    • 2-Methylsulfonyl-4,5-dimethyloxazole
    • DTXSID20627071
    • 4,5-Dimethyl-2-Methylsulphonyloxazole
    • Inchi: 1S/C6H9NO3S/c1-4-5(2)10-6(7-4)11(3,8)9/h1-3H3
    • InChI Key: TWAYCFHPZZAERR-UHFFFAOYSA-N
    • SMILES: S(C)(C1=NC(C)=C(C)O1)(=O)=O

Computed Properties

  • Exact Mass: 175.03037
  • Monoisotopic Mass: 175.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 68.6Ų

Experimental Properties

  • PSA: 60.17

Oxazole, 4,5-dimethyl-2-(methylsulfonyl)- Related Literature

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